2-[(5,6-diphenyl-1H-benzimidazol-2-yl)thio]propanoic acid

• IUPAC Name: 2-[(5,6-diphenyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
• InChI: InChI=1S/C22H18N2O2S/c1-14(21(25)26)27-22-23-19-12-17(15-8-4-2-5-9-15)18(13-20(19)24-22)16-10-6-3-7-11-16/h2-14H,1H3,(H,23,24)(H,25,26)
• InChI Key: AXZWGOMFTQVALH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SC1=NC2=C(N1)C=C(C(=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol

Description

2-[(5,6-diphenyl-1H-benzimidazol-2-yl)thio]propanoic acid, also known as DBITP, is a chemical compound that is widely used in scientific research. It belongs to the class of benzimidazole derivatives and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-[(5,6-diphenyl-1H-benzimidazol-2-yl)thio]propanoic acid has been widely used in scientific research as a fluorescent probe for the detection of metal ions. It has been shown to be highly selective for copper ions and can be used to monitor copper levels in living cells. This compound has also been used as a photosensitizer for the treatment of cancer. It has been shown to induce apoptosis in cancer cells when exposed to light.

Mechanism of Action

The mechanism of action of 2-[(5,6-diphenyl-1H-benzimidazol-2-yl)thio]propanoic acid is not fully understood. It is believed to interact with metal ions and form complexes that can then interact with cellular components. This compound has been shown to induce oxidative stress in cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and induce oxidative stress. This compound has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5,6-diphenyl-1H-benzimidazol-2-yl)thio]propanoic acid in lab experiments is its high selectivity for copper ions. This makes it a useful tool for monitoring copper levels in living cells. This compound is also relatively easy to synthesize and can be purified using column chromatography. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[(5,6-diphenyl-1H-benzimidazol-2-yl)thio]propanoic acid. One area of interest is the development of new derivatives of this compound that have improved solubility and selectivity for metal ions. Another area of interest is the investigation of the anti-cancer properties of this compound and its derivatives. It is also possible that this compound could be used in the development of new diagnostic tools for the detection of copper-related diseases.